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Compound of Interest

2-Bromo-4-methoxy-6-
Compound Name:
methylpyrimidine

Cat. No.: B571432

Disclaimer: This document is an in-depth technical guide intended for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 2-Bromo-4-
methoxy-6-methylpyrimidine (CAS No. 56545-10-9) was not publicly available at the time of
this writing. The safety and handling information herein is compiled from data on structurally
analogous compounds and general principles of laboratory safety for handling potentially
hazardous chemicals. This guide should be used as a precautionary tool, and a comprehensive
risk assessment should be conducted by qualified personnel before handling this compound.

Compound Identification and Properties

2-Bromo-4-methoxy-6-methylpyrimidine is a heterocyclic organic compound.[1] It is utilized
in the synthesis of more complex organic molecules, particularly in the development of
pharmaceuticals and agrochemicals.[2]
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Identifier

Value

CAS Number

56545-10-9

Molecular Formula

CeH7BrN20J[1][3]

Molecular Weight

203.04 g/mol [1]

Physical State

Not definitively documented; likely a solid or

liquid at room temperature.

Boiling Point

312.5°C at 760 mmHg (Predicted)[2]

Storage Conditions

Store at 2-8°C under an inert atmosphere.[1][2]

Presumed Hazard Classification and Safety

Precautions

The following GHS classification is presumed based on data from structurally similar

brominated and methoxylated aromatic compounds.

GHS Hazard Classification (Presumed)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation.

Specific Target Organ Toxicity - 3 H335: May cause respiratory

Single Exposure

irritation.

Signal Word: Warning

Hazard Pictograms:

Precautionary Statements (Presumed)
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Type Statement Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P330 Rinse mouth.
If skin irritation occurs: Get
P332 + P313
medical advice/attention.
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of PPE. The following are
minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to EN
166 (EU) or NIOSH (US) standards.

¢ Skin Protection:

o Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile, neoprene) that
have been inspected prior to use.

o Body Protection: Wear a flame-retardant laboratory coat. For larger quantities or tasks with
a higher risk of splashing, chemical-resistant aprons or suits may be necessary.

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, use a full-face respirator

with an appropriate organic vapor cartridge.
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Safe Handling and Storage Protocol

e Preparation:
o Conduct a thorough risk assessment for the planned experiment.
o Ensure all personnel are trained on the potential hazards and emergency procedures.

o Verify that safety equipment, including eyewash stations and safety showers, is accessible
and functional.

e Handling:

o Handle the compound in a well-ventilated area, preferably within a certified chemical fume
hood.

Avoid the formation of dust or aerosols.

[¢]

[e]

Ground all equipment to prevent static discharge.

o

Avoid contact with skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the handling area.
e Storage:
o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area, separate from incompatible materials such as
strong oxidizing agents.

o Follow the recommended storage conditions of 2-8°C under an inert atmosphere.[1][2]

Emergency Procedures
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Situation

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with inert, non-combustible
material (e.g., sand, vermiculite). Collect the
absorbed material into a suitable, sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish. Do not use a solid
water stream. Firefighters should wear self-
contained breathing apparatus (SCBA) and full

protective gear.

Visualized Workflows
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Caption: A standard workflow for handling potentially hazardous chemicals in a laboratory

setting.
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Caption: Logical relationship between identified potential hazards and corresponding control

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Bromo-4-
methoxy-6-methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571432#2-bromo-4-methoxy-6-methylpyrimidine-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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